5-chloro-N-(3-chloro-2-methylphenyl)-2-methoxybenzenesulfonamide
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Overview
Description
5-chloro-N-(3-chloro-2-methylphenyl)-2-methoxybenzenesulfonamide, also known as CAY10505, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
Agrochemical Industry
5-chloro-N-(3-chloro-2-methylphenyl)-2-methoxybenzenesulfonamide: is structurally related to trifluoromethylpyridine (TFMP) derivatives, which are widely used in the agrochemical industry. These compounds are key in developing pesticides that protect crops from pests. The unique physicochemical properties conferred by the chloro and methoxy groups could potentially enhance the biological activity of agrochemicals .
Pharmaceutical Development
In the pharmaceutical sector, compounds similar to 5-chloro-N-(3-chloro-2-methylphenyl)-2-methoxybenzenesulfonamide have been used as intermediates in the synthesis of various drugs. The presence of chloro and methoxy substituents can influence the pharmacokinetic properties of the drugs, such as their absorption, distribution, metabolism, and excretion (ADME) .
Veterinary Medicine
Analogous to its applications in human pharmaceuticals, this compound could serve as a precursor in the synthesis of veterinary drugs. The structural features of the compound may contribute to the development of medications with improved efficacy and safety profiles for animals .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-chloro-N-(3-chloro-2-methylphenyl)-2-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13Cl2NO3S/c1-9-11(16)4-3-5-12(9)17-21(18,19)14-8-10(15)6-7-13(14)20-2/h3-8,17H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YIXBIIOVOSPJEN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NS(=O)(=O)C2=C(C=CC(=C2)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13Cl2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(5-Chloro-2-methoxyphenyl)sulfonyl](3-chloro-2-methylphenyl)amine |
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